Cas no 50993-50-5 ( )

• Product Name: &nbsp
• CAS No: 50993-50-5
• MF: C₄H₄N₆O
• MW: 152.114158630371
• CID: 934564
• PubChem ID: 4314132
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5-azido-1H-pyrazole-4-carboxamide
• AC1N8706
• NSC134708
• NSC-134708
• 50993-50-5
• DTXSID10401847
•  

• Inchi： 1S/C4H4N6O/c5-3(11)2-1-7-8-4(2)9-10-6/h1H,(H2,5,11)(H,7,8)
• InChI Key： FCKPCCJOYJPLHO-UHFFFAOYSA-N
• SMILES： O=C(C1C=NNC=1N=[N+]=[N-])N

Computed Properties

• Exact Mass: 152.04482
• Monoisotopic Mass: 152.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 86.1A^2
• XLogP3: 0.4

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 120.53
• LogP: 0.60346